Cas no 1100215-61-9 (6-(trifluoromethyl)-1H-indole-4-carbaldehyde)

• Product Name: 6-(trifluoromethyl)-1H-indole-4-carbaldehyde
• CAS No: 1100215-61-9
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• CID: 1098765
• PubChem ID: 57546194
• Update Time: 2025-05-26

6-(trifluoromethyl)-1H-indole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-1H-Indole-4-carboxaldehyde
• 6-(trifluoromethyl)-1H-indole-4-carbaldehyde
• 1100215-61-9
• SCHEMBL2427985
• EN300-5408733
• CS-0440802
• Z1509326441
• AMY7412

• Inchi： 1S/C10H6F3NO/c11-10(12,13)7-3-6(5-15)8-1-2-14-9(8)4-7/h1-5,14H
• InChI Key： JAIQXXZQYBEMNU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C2C=CNC=2C=1)(F)F

Computed Properties

• Exact Mass: 213.04014830g/mol
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Density: 1.449±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-(trifluoromethyl)-1H-indole-4-carbaldehyde

Introduction to 6-(trifluoromethyl)-1H-indole-4-carbaldehyde (CAS No. 1100215-61-9) in Modern Chemical Biology and Medicinal Chemistry

6-(trifluoromethyl)-1H-indole-4-carbaldehyde, identified by the CAS number 1100215-61-9, is a structurally significant compound that has garnered considerable attention in the fields of chemical biology and medicinal chemistry. This heterocyclic aldehyde features a trifluoromethyl group at the 6-position of the indole core, which imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules. The presence of the aldehyde functionality at the 4-position further enhances its reactivity, enabling diverse chemical transformations that are pivotal for synthetic applications.

The trifluoromethyl group is a well-documented pharmacophore in drug design, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, the electron-withdrawing nature of fluorine atoms in this group can significantly influence the electronic distribution of adjacent functional groups, thereby affecting the overall biological activity of a molecule. This characteristic has been extensively leveraged in the development of small-molecule inhibitors, agonists, and antagonists targeting various therapeutic pathways.

1H-indole derivatives are another class of compounds that have been extensively studied due to their broad spectrum of biological activities. Indole scaffolds are prevalent in natural products and bioactive molecules, including several FDA-approved drugs that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The aldehyde derivative at the 4-position of indole provides a reactive site for further functionalization via condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones, respectively. These derivatives have been explored for their potential in modulating enzyme activities and receptor interactions.

Recent advancements in medicinal chemistry have highlighted the utility of 6-(trifluoromethyl)-1H-indole-4-carbaldehyde as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to develop novel inhibitors of enzymes involved in cancer metabolism. The trifluoromethyl group enhances binding affinity by improving hydrophobic interactions with protein targets, while the aldehyde moiety allows for further derivatization to fine-tune pharmacological properties. Such modifications have led to the discovery of promising candidates that exhibit potent activity against kinases and other enzymes implicated in tumor growth and progression.

In addition to its role in oncology research, 6-(trifluoromethyl)-1H-indole-4-carbaldehyde has been explored in the development of antimicrobial agents. The structural features of this compound contribute to its ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. Preliminary studies have demonstrated its efficacy against multidrug-resistant strains of bacteria, underscoring its potential as a lead compound for novel antibiotics. The trifluoromethyl group's influence on lipophilicity ensures adequate cell membrane penetration, while the aldehyde functionality facilitates covalent binding to bacterial targets.

The synthesis of 6-(trifluoromethyl)-1H-indole-4-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include Friedel-Crafts acylation followed by reduction and subsequent functional group interconversion. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are crucial for supporting both academic research and industrial applications where high-purity intermediates are essential.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding interactions between 6-(trifluoromethyl)-1H-indole-4-carbaldehyde derivatives and biological targets. Molecular docking studies have revealed favorable binding poses with enzymes such as tyrosine kinases and cytochrome P450 enzymes, providing insights into structure-activity relationships (SAR). These computational approaches complement experimental efforts by predicting optimal modifications to enhance potency and selectivity.

The versatility of 6-(trifluoromethyl)-1H-indole-4-carbaldehyde as a building block is further exemplified by its incorporation into complex molecular architectures. By employing palladium-catalyzed cross-coupling reactions or nucleophilic additions, chemists can introduce diverse substituents at strategic positions within the indole core. Such modifications have led to libraries of compounds with tailored biological profiles, suitable for high-throughput screening (HTS) campaigns aimed at discovering novel therapeutic agents.

In conclusion,6-(trifluoromethyl)-1H-indole-4-carbaldehyde (CAS No. 1100215-61-9) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of electronic and steric features makes it an invaluable scaffold for designing molecules with enhanced biological activity. As our understanding of disease mechanisms continues to evolve,6-(trifluoromethyl)-1H-indole-4-carbaldehyde will undoubtedly play an instrumental role in developing next-generation therapeutics that address unmet medical needs.